Cas no 1040662-92-7 (N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide)

• Product Name: N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide
• CAS No: 1040662-92-7
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 5390598
• Update Time: 2025-07-09

N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide
• 5-Benzofuransulfonamide, N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C24H27N3O4S/c1-5-7-14-27(6-2)32(28,29)19-12-13-21-20(15-19)17(4)22(30-21)24-25-23(26-31-24)18-10-8-16(3)9-11-18/h8-13,15H,5-7,14H2,1-4H3
• InChI Key： UCKSUFGLGZVVJC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N(CCCC)CC)(=O)=O)C=C2C(C)=C1C1ON=C(C2=CC=C(C)C=C2)N=1

Additional information on N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide

N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1040662-92-7, known as N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its complex structure, which includes a benzofuran ring system, an oxadiazole moiety, and a sulfonamide group. The combination of these structural elements contributes to its unique chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, further enhances the molecule's versatility. Oxadiazoles are known for their stability and ability to participate in hydrogen bonding, making them valuable components in drug design.

The sulfonamide group in this compound plays a crucial role in modulating its pharmacokinetic properties. Sulfonamides are commonly used in pharmaceuticals due to their ability to improve solubility and bioavailability. Recent research has focused on optimizing sulfonamide-containing compounds for use in treating conditions such as inflammation, cancer, and infectious diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzofuran ring system, the introduction of the oxadiazole moiety, and the coupling of the sulfonamide group. Researchers have explored various strategies to streamline this synthesis, including the use of microwave-assisted reactions and catalytic systems.

In terms of applications, this compound has shown promise in preliminary biological assays targeting enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are critical players in cancer progression. Additionally, its ability to penetrate cellular membranes suggests it could be developed into a drug candidate for treating diseases with a strong intracellular component.

The structural flexibility of this compound also makes it an attractive candidate for materials science applications. Its ability to form supramolecular assemblies through hydrogen bonding has been explored for use in creating self-healing polymers and advanced coatings with enhanced mechanical properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, further validating its potential as a lead compound in drug discovery.

In conclusion, N-butyl-N-ethyl-3-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-benzofuran-5-sulfonamide represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both medicinal and materials science research.